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Compound of Interest

Methyl 4-Amino-2-
Compound Name:
hydroxybenzoate

cat. No.: B1200275

An In-depth Technical Guide to Methyl 4-Amino-2-hydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-Amino-2-
hydroxybenzoate, a key chemical intermediate in the pharmaceutical and cosmetic industries.
This document outlines its chemical and physical properties, synthesis protocols, and primary
applications, with a focus on its role in drug discovery and development.

Core Chemical Identity

Methyl 4-Amino-2-hydroxybenzoate, also known as Methyl 4-aminosalicylate, is an organic
compound with the CAS Number 4136-97-4.[1][2][3] It is characterized by a benzoate structure
with amino and hydroxyl functional groups, which contribute to its utility as a versatile building
block in organic synthesis.

Physicochemical Properties

The physical and chemical properties of Methyl 4-Amino-2-hydroxybenzoate are
summarized in the table below, providing essential data for handling, storage, and application.
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Property Value References
CAS Number 4136-97-4 [1112][3]
Molecular Formula C8HI9NO3 [2][4]
Molecular Weight 167.16 g/mol [3]
White to pale beige crystalline
Appearance [4]
powder
Melting Point 120-123 °C [4]
Boiling Point 329.5 °C at 760 mmHg
Flash Point 153.1°C [4]
Density 1.305 g/cm3
Slightly soluble in water.
Solubility Soluble in DMSO and [4]
Methanol.
Keep in a dark place, under an
Storage inert atmosphere, at room [4]

temperature.

Synthesis Protocol

A common method for the synthesis of Methyl 4-Amino-2-hydroxybenzoate involves the
esterification of 4-Amino-2-hydroxybenzoic acid. The following protocol is based on established
laboratory procedures.[5]

Materials:

e 2-Hydroxy-4-aminobenzoic acid (100 g, 0.654 mole)
e Freshly distilled methanol (1 L)
o Concentrated sulphuric acid (50 ml)

e 33% Sodium hydroxide solution
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1M Sodium hydrogen carbonate solution
Ether

Anhydrous magnesium sulphate (20 g)

Experimental Procedure:

Suspend 2-Hydroxy-4-aminobenzoic acid in freshly distilled methanol in a reaction vessel.
Slowly add concentrated sulphuric acid to the suspension.

Reflux the reaction mixture under a nitrogen atmosphere for 24-48 hours, or until all the solid
material has dissolved.

Concentrate the solution to approximately 350 ml by evaporation under vacuum.

Neutralize the concentrated solution with 33% sodium hydroxide and then with 1M sodium
hydrogen carbonate.

Extract the product with ether (3 x 250 ml).

Wash the combined ether layers with 1M sodium hydrogen carbonate (2 x 50 ml) and then
with water (2 x 50 ml).

Dry the ether layer over anhydrous magnesium sulphate.
Remove the ether by evaporation under vacuum to yield the final product.

Dry the product under vacuum. This process yields approximately 67.5 g (62%) of Methyl 4-
Amino-2-hydroxybenzoate with a melting point of 120-122 °C.[5]
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Synthesis Workflow
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Applications in Research and Drug Development

Methyl 4-Amino-2-hydroxybenzoate is a valuable intermediate in various industrial and
research applications.

e Pharmaceutical Intermediate: It serves as a crucial starting material in the synthesis of
various pharmaceutical agents, including anti-tuberculosis drugs.[4] Its structure allows for
modifications to create novel compounds with desired pharmacological properties.[6]

e Sunscreen Agent: The compound is capable of absorbing ultraviolet rays, making it a useful
ingredient in sunscreen products to protect the skin from sun damage.[4]

» Organic Synthesis: In a laboratory setting, it is used as a building block for the development
of new organic compounds with potential biological activity.[6]

o Cosmetics and Fragrances: Due to its aromatic properties, it is sometimes used as a
fragrance ingredient.[6][7]

Safety and Handling

Methyl 4-Amino-2-hydroxybenzoate is classified as an irritant and is harmful if swallowed.[1]
It may cause skin and serious eye irritation, as well as respiratory irritation.[1] Appropriate
personal protective equipment, including gloves, protective clothing, and eye protection, should
be worn when handling this chemical.[1] It is important to avoid breathing dust and to ensure
thorough washing after handling.[1]

The safety data for Methyl 4-Amino-2-hydroxybenzoate is summarized in the table below.
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Hazard Statement Precautionary Statement References

Do not eat, drink or smoke

Harmful if swallowed ) ) [1]
when using this product.

Wash skin thoroughly after

Causes skin irritation handling. Wear protective [1]
gloves.
Causes serious eye irritation Wear eye protection. [1]

Avoid breathing dust. Use only
May cause respiratory irritation  outdoors or in a well-ventilated  [1]

area.

Logical Relationship of Applications

The diverse applications of Methyl 4-Amino-2-hydroxybenzoate stem from its core chemical
structure, which allows it to be a versatile intermediate.
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Application Areas

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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